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Compound of Interest

Compound Name: Vanillin-13C

Cat. No.: B030214

This document provides crucial safety protocols and logistical guidance for researchers,
scientists, and drug development professionals handling Vanillin-13C. The following
procedures are designed to ensure safe handling, storage, and disposal of this compound in a
laboratory setting.

Personal Protective Equipment (PPE)

When handling Vanillin-13C, it is imperative to use appropriate personal protective equipment
to minimize exposure and ensure personal safety.[1] The following table summarizes the
required PPE.
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PPE Category Item Standard

Safety glasses with side-
Eye Protection shields or chemical safety ANSI Z87.1/ EN166

goggles.

Chemically resistant gloves
] (e.g., Nitrile, Neoprene, or
Hand Protection N/A
Butyl rubber). Inspect for

damage before use.

] Laboratory coat or protective
Body Protection ) N/A
clothing.

Use in a well-ventilated area. If
dust formation is likely, a

Respiratory NIOSH/MSHA or EN 149 N/A
approved respirator may be

required.

Always inspect PPE for integrity before use and do not use if damaged.[1]

Health and Safety Data

Vanillin-13C is an isotopically labeled form of vanillin. While the isotopic label does not
significantly alter the chemical hazards, it is important to handle the compound with care. The
following tables summarize the key health and safety information, which is based on data for
unlabeled vanillin.

Hazard Identification:
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Hazard Class

Statement

Acute Toxicity (Oral)

Harmful if swallowed.[2][3]

Eye Irritation

Causes serious eye irritation.[2][3][4][5]

Skin Sensitization

May cause an allergic skin reaction.[3]

Aquatic Hazard (Acute)

Harmful to aquatic life.[2][6]

Aquatic Hazard (Chronic)

Harmful to aquatic life with long lasting effects.

[2]14]

Physical and Toxicological Data:

Property Value

Melting Point 81-83°C (178 - 181 °F)[4]

Boiling Point 170 °C (338 °F) at 20 hPa (15 mmHg)[4]
LD50 Oral (Rat) 1580 mg/kg

LD50 Oral (Mouse) 3925 mg/kg

LD50 Dermal (Rabbit)

>5010 mg/kg[7]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of Vanillin-13C and

ensuring a safe laboratory environment.

Handling:

» Ventilation: Always handle Vanillin-13C in a well-ventilated area, such as a fume hood,

especially when dealing with the powdered form to avoid dust formation.[4][6]

» Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[4]

[6] Do not ingest or inhale.[8]
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» Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before
breaks.[4][6] Contaminated work clothing should not be allowed out of the workplace.[3]

Storage:
Container: Keep the container tightly closed and properly labeled.[4][6][7]
Conditions: Store at room temperature in a dry and well-ventilated place.[2][6]

Sensitivities: Vanillin is sensitive to air, light, and moisture.[4] Store in a light-resistant
container.[7]

Incompatibilities: Keep away from strong oxidizing agents, strong bases, and reducing
agents.[8]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, follow these procedures immediately.

Accidental Release:

Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.[8]

Containment: Prevent further leakage or spillage if it is safe to do so.[4] Avoid allowing the
product to enter drains.[4]

Clean-up: For solid spills, carefully sweep up the material and place it into a suitable, closed
container for disposal.[4][6][8] Avoid creating dust.[4][6][8]

First Aid:

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[5][8] If eye irritation persists, seek medical attention.[4][6]

o Skin Contact: Wash off immediately with soap and plenty of water.[5] If skin irritation occurs,
seek medical attention.[8]
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 Ingestion: Rinse mouth with water.[6] Do NOT induce vomiting.[7] Seek medical attention if
you feel unwell.[8]

 Inhalation: Move the exposed person to fresh air.[5] If breathing is difficult, give oxygen.[7]
Seek medical attention if symptoms occur.[8]

Disposal Plan

All waste materials containing Vanillin-13C must be disposed of in accordance with federal,
state, and local environmental regulations.[6][7]

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste.[8]

o Containers: Dispose of contents and container to an approved waste disposal plant.[4]
Leave chemicals in their original containers and do not mix with other waste.

¢ Environmental Precautions: Discharge into the environment must be avoided as the
substance is harmful to aquatic life.[4][6]

Experimental Workflow

The following diagram illustrates the standard workflow for handling and disposing of Vanillin-
13C in a laboratory setting.
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Vanillin-13C Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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